Cas no 149488-74-4 (Thiourea,N-(5-methyl-2-pyridinyl)-N'-[2-(2-pyridinyl)ethyl]-)

Thiourea,N-(5-methyl-2-pyridinyl)-N'-[2-(2-pyridinyl)ethyl]- structure
149488-74-4 structure
Product Name:Thiourea,N-(5-methyl-2-pyridinyl)-N'-[2-(2-pyridinyl)ethyl]-
CAS No:149488-74-4
MF:C14H16N4S
MW:272.368640899658
CID:182476
PubChem ID:3001124
Update Time:2025-04-19

Thiourea,N-(5-methyl-2-pyridinyl)-N'-[2-(2-pyridinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Thiourea,N-(5-methyl-2-pyridinyl)-N'-[2-(2-pyridinyl)ethyl]-
    • 1-(5-methylpyridin-2-yl)-3-(2-pyridin-2-ylethyl)thiourea
    • 1-(5-methylpyridin-2-yl)-3-[2-(pyridin-2-yl)ethyl]thiourea
    • 149488-74-4
    • Thiourea, N-(5-methyl-2-pyridinyl)-N'-[2-(2-pyridinyl)ethyl]-
    • CHEMBL400546
    • Thiourea, N-(5-methyl-2-pyridinyl)-N'-(2-(2-pyridinyl)ethyl)-
    • 1-(5-methyl-2-pyridyl)-3-[2-(2-pyridyl)ethyl]thiourea
    • DTXSID90164322
    • Inchi: 1S/C14H16N4S/c1-11-5-6-13(17-10-11)18-14(19)16-9-7-12-4-2-3-8-15-12/h2-6,8,10H,7,9H2,1H3,(H2,16,17,18,19)
    • InChI Key: NDQKCHYSWLGKCU-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=CC(C)=CN=1)NCCC1C=CC=CN=1

Computed Properties

  • Exact Mass: 272.10978
  • Monoisotopic Mass: 272.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 81.9Ų

Experimental Properties

  • Density: 1.242
  • Boiling Point: 437°Cat760mmHg
  • Flash Point: 218.1°C
  • Refractive Index: 1.666
  • PSA: 49.84
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